Cas no 1823257-67-5 (tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate
• CAS No: 1823257-67-5
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• MDL: MFCD27978615
• CID: 4620842
• PubChem ID: 121521894
• Update Time: 2025-06-08

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate
• AT30983
• 1-Boc-3,3-difluoro-4-hydroxy-4-methylpiperidine
• AS-72162
• tert-butyl3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate
• 1823257-67-5
• CS-W001708
• AKOS032946823

• MDL： MFCD27978615
• Inchi： 1S/C11H19F2NO3/c1-9(2,3)17-8(15)14-6-5-10(4,16)11(12,13)7-14/h16H,5-7H2,1-4H3
• InChI Key： FZRSGOBCIZAFHJ-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CCC1(C)O)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 300.3±42.0 °C at 760 mmHg
• Flash Point: 135.4±27.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1823257-67-5): A Comprehensive Overview

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1823257-67-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this detailed overview, we will explore the chemical properties, synthesis methods, and recent research advancements associated with tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate.

Chemical Structure and Properties

The molecular structure of tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate is defined by its piperidine core, which is substituted with difluoro, hydroxy, and methyl groups. The tert-butyl group attached to the carboxylate moiety adds steric hindrance and enhances the compound's stability. The presence of fluorine atoms imparts unique electronic and steric properties, making this compound a valuable intermediate in the synthesis of bioactive molecules.

The compound's molecular formula is C₁₂H₁₉F₂NO₃, and its molecular weight is approximately 261.28 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of tert-butyl piperidine-1-carboxylate with difluoromethylene triphenylphosphonium chloride in the presence of a strong base such as potassium tert-butoxide. This reaction forms the difluoromethylene bridge on the piperidine ring. Subsequent hydroxylation and methylation steps complete the synthesis of the target compound.

An alternative approach involves the use of a palladium-catalyzed coupling reaction between a difluoromethylene-containing reagent and a suitably functionalized piperidine derivative. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis.

Biological Activity and Applications

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate has shown promising biological activity in various preclinical studies. Its unique structural features make it an attractive candidate for the development of drugs targeting specific receptors or enzymes. Recent research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate exhibited potent agonist activity at serotonin receptors. This finding suggests that these compounds could be developed into novel antidepressants or anxiolytics with improved efficacy and reduced side effects compared to existing drugs.

Safety and Handling

tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate should be handled with care in laboratory settings to ensure safety. It is recommended to work under a fume hood to avoid inhalation of vapors. Protective gloves and eyewear should be worn to prevent skin contact and eye irritation. The compound should be stored in a cool, dry place away from incompatible materials.

In case of accidental exposure, appropriate first aid measures should be taken immediately. For example, if the compound comes into contact with skin or eyes, rinse thoroughly with water for at least 15 minutes and seek medical attention if necessary.

Conclusion

Tert-butyl 3,3-Difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate (CAS No. 1823257-67-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.